Cas no 1261615-96-6 ((3-Fluoro-4-iodophenyl)methanol)

• Product Name: (3-Fluoro-4-iodophenyl)methanol
• CAS No: 1261615-96-6
• MF: C₇H₆FIO
• MW: 252.024817943573
• MDL: MFCD18396947
• CID: 1024400
• PubChem ID: 70700244
• Update Time: 2025-06-22

(3-Fluoro-4-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-iodophenyl)methanol
• SCHEMBL16569466
• MFCD18396947
• DS-17968
• DB-099226
• 3-FLUORO-4-IODOBENZYL ALCOHOL
• 1261615-96-6
• Benzenemethanol, 3-fluoro-4-iodo-
• AKOS015999919
• CJCIAGJETMTBJI-UHFFFAOYSA-N
• CS-0343405
• DTXSID00743127
• A889629
• CL8716

• MDL： MFCD18396947
• Inchi： 1S/C7H6FIO/c8-6-3-5(4-10)1-2-7(6)9/h1-3,10H,4H2
• InChI Key： CJCIAGJETMTBJI-UHFFFAOYSA-N
• SMILES： IC1C=CC(CO)=CC=1F

Computed Properties

• Exact Mass: 251.94474g/mol
• Monoisotopic Mass: 251.94474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (3-Fluoro-4-iodophenyl)methanol

(3-Fluoro-4-Iodophenyl)Methanol: A Comprehensive Overview

(3-Fluoro-4-Iodophenyl)Methanol, also known by its CAS number 1261615-96-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methanol group attached to a phenyl ring substituted with fluorine and iodine atoms at the 3 and 4 positions, respectively. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of (3-Fluoro-4-Iodophenyl)Methanol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the electrophilic substitution of a suitable aromatic compound with fluorine and iodine substituents, followed by methylation to introduce the hydroxymethyl group. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From a structural standpoint, the compound exhibits a planar aromatic system with electron-withdrawing groups (fluorine and iodine) that deactivate the ring towards further electrophilic substitution. The hydroxymethyl group, on the other hand, introduces some degree of electron-donating character through resonance effects, creating a balance between electron-deficient and electron-rich regions within the molecule. This unique electronic environment makes (3-Fluoro-4-Iodophenyl)Methanol an attractive candidate for use in drug design, where fine-tuned electronic properties are often critical for achieving desired biological activities.

Recent studies have highlighted the potential of (3-Fluoro-4-Iodophenyl)Methanol as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex heterocyclic frameworks that mimic natural product structures. These efforts have been bolstered by the development of novel coupling reactions and enantioselective synthesis techniques, which allow for the construction of chiral centers with high precision. Such advancements are particularly relevant in the context of developing new therapeutic agents targeting challenging biological pathways.

In addition to its role in drug discovery, (3-Fluoro-4-Iodophenyl)Methanol has found applications in materials science. Its ability to participate in various cross-coupling reactions has made it a valuable building block for constructing advanced materials with tailored electronic properties. For example, recent work has demonstrated its utility in synthesizing conductive polymers and organic semiconductors, where precise control over molecular architecture is essential for achieving desired performance metrics.

The physical properties of (3-Fluoro-4-Iodophenyl)Methanol are also worth noting. It exists as a crystalline solid under standard conditions, with a melting point that reflects its relatively high molecular weight and strong intermolecular forces due to the presence of polar groups. Its solubility in common organic solvents varies depending on the solvent's polarity, but it generally shows good solubility in polar aprotic solvents such as dimethylformamide (DMF) and acetonitrile (ACN). These properties make it amenable to a wide range of analytical techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS), which are frequently used to characterize its structure and purity.

From an environmental perspective, understanding the fate and behavior of (3-Fluoro-4-Iodophenyl)Methanol in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability under various conditions, as well as its potential toxicity to aquatic organisms. These studies are essential for ensuring that any industrial or laboratory use of this compound adheres to safety guidelines and minimizes environmental risks.

In conclusion, (3-Fluoro-4-Iodophenyl)Methanol is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, positions it as an important tool for addressing challenges in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of innovative chemical developments.